2-((3-Chlorobenzyl)amino)propane-1,3-diol
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Description
2-((3-Chlorobenzyl)amino)propane-1,3-diol (CAS: 1250832-99-5) is a secondary amine derivative featuring a propane-1,3-diol backbone substituted with a 3-chlorobenzylamino group. Its molecular formula is C₁₁H₁₅ClNO₂, with a molecular weight of 244.7 g/mol. The compound is structurally characterized by a chlorinated aromatic ring linked via a methylene bridge to an amino group, which is further connected to the 1,3-diol moiety.
Properties
Molecular Formula |
C10H14ClNO2 |
|---|---|
Molecular Weight |
215.67 g/mol |
IUPAC Name |
2-[(3-chlorophenyl)methylamino]propane-1,3-diol |
InChI |
InChI=1S/C10H14ClNO2/c11-9-3-1-2-8(4-9)5-12-10(6-13)7-14/h1-4,10,12-14H,5-7H2 |
InChI Key |
SRYKTRUKCAHGES-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CNC(CO)CO |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-((3-Chlorobenzyl)amino)propane-1,3-diol typically involves the reaction of 2-amino-1,3-propanediol with 3-chlorobenzyl chloride. The reaction is carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent, such as dichloromethane or toluene, at room temperature or slightly elevated temperatures.
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
2-((3-Chlorobenzyl)amino)propane-1,3-diol can undergo various chemical reactions, including:
Oxidation: The hydroxyl groups can be oxidized to form carbonyl compounds.
Reduction: The compound can be reduced to form amines or alcohols.
Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Nucleophiles like ammonia (NH3) or sodium thiolate (NaSMe) can be used for substitution reactions.
Major Products
Oxidation: Carbonyl compounds such as aldehydes or ketones.
Reduction: Amines or alcohols.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
2-((3-Chlorobenzyl)amino)propane-1,3-diol has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound can be used in the study of enzyme mechanisms and protein-ligand interactions.
Industry: The compound can be used in the production of polymers and other materials with specific properties.
Mechanism of Action
The mechanism of action of 2-((3-Chlorobenzyl)amino)propane-1,3-diol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator of these targets, depending on its structure and the nature of the interaction. The pathways involved may include signal transduction, metabolic processes, or gene expression regulation.
Comparison with Similar Compounds
The propane-1,3-diol scaffold is a common structural motif in bioactive and synthetic compounds. Below is a detailed comparison of 2-((3-Chlorobenzyl)amino)propane-1,3-diol with structurally related analogs:
Structural Comparison
| Compound Name | Molecular Formula | Substituents | Molecular Weight (g/mol) |
|---|---|---|---|
| 2-((3-Chlorobenzyl)amino)propane-1,3-diol | C₁₁H₁₅ClNO₂ | 3-Chlorobenzylamino | 244.7 |
| Fingolimod (2-amino-2-[2-(4-octylphenyl)ethyl]propane-1,3-diol) | C₁₉H₃₃NO₂ | 4-Octylphenylethylamino | 307.5 |
| 2-Amino-2-(hydroxymethyl)propane-1,3-diol (TRIS) | C₄H₁₁NO₃ | Hydroxymethylamino | 121.1 |
| 2-(4-Hydroxyphenyl)propane-1,3-diol | C₉H₁₂O₃ | 4-Hydroxyphenyl | 168.2 |
| 2-(3-Methoxy-4-hydroxyphenyl)propane-1,3-diol | C₁₀H₁₄O₄ | 3-Methoxy-4-hydroxyphenyl | 198.2 |
Key Structural Insights :
- Phenolic derivatives (e.g., 2-(4-hydroxyphenyl)propane-1,3-diol) lack amino groups but retain hydrogen-bonding capacity via hydroxyl moieties .
Key Insights :
- Fingolimod’s complex synthesis and pharmaceutical validation highlight the importance of hydrophobic substituents in drug design.
Key Insights :
- Natural derivatives exhibit diverse activities, suggesting that structural tweaks to the propane-1,3-diol scaffold can yield significant functional variation.
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